Cas no 1431962-17-2 (ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride)

• Product Name: ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride
• CAS No: 1431962-17-2
• MF: C₁₂H₁₉ClN₂O₂S
• MW: 290.809460878372
• MDL: MFCD25371037
• CID: 4700010
• PubChem ID: 90484157
• Update Time: 2025-05-28

ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride
• Ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate;hydrochloride
• ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride

• MDL： MFCD25371037
• Inchi： 1S/C12H18N2O2S.ClH/c1-3-16-11(15)10-8(2)13-12(17-10)14-9-6-4-5-7-9;/h9H,3-7H2,1-2H3,(H,13,14);1H
• InChI Key： RHELKLCZNQPTJE-UHFFFAOYSA-N
• SMILES： Cl.S1C(C(=O)OCC)=C(C)N=C1NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 269
• Topological Polar Surface Area: 79.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride

Comprehensive Overview of Ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate Hydrochloride (CAS No. 1431962-17-2)

Ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride (CAS No. 1431962-17-2) is a synthetic organic compound belonging to the thiazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The thiazole core, combined with the cyclopentylamino and ethyl carboxylate moieties, makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for heterocyclic compounds like ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic and industrial databases. The compound’s CAS number 1431962-17-2 is often used as a key identifier in patent literature and scientific publications, highlighting its relevance in cutting-edge research.

The synthesis of ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride typically involves multi-step organic reactions, including cyclization and esterification. Its hydrochloride salt form enhances solubility, making it suitable for formulation studies. This property aligns with the growing trend of optimizing drug bioavailability, a hot topic in pharmaceutical forums and AI-driven research platforms.

From an industrial perspective, this compound is often discussed in the context of green chemistry and sustainable synthesis. Environmental concerns have led to increased searches for eco-friendly synthetic routes, and CAS 1431962-17-2 has been explored in catalytic and solvent-free reactions. Such advancements resonate with global initiatives to reduce chemical waste, a frequently searched subject in SEO-optimized scientific content.

Analytical characterization of ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride employs techniques like NMR, HPLC, and mass spectrometry. These methods are critical for quality control, a priority for manufacturers and researchers alike. Online queries often include terms like "thiazole derivatives analysis" or "HPLC methods for CAS 1431962-17-2", reflecting the need for reliable analytical data.

In summary, ethyl 2-(cyclopentylamino)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride (CAS No. 1431962-17-2) represents a promising scaffold in modern chemistry. Its applications span drug design, agrochemicals, and material science, addressing trending topics like targeted therapy and sustainable production. As research progresses, this compound is likely to remain a focal point in scientific and industrial discussions.